Cas no 91065-83-7 (1-Naphthalenecarboxylic acid, 5-bromo-1,2,3,4-tetrahydro-)
5-Bromo-1,2,3,4-tetrahydro-1-naphthalenecarboxylic acid is a brominated tetralin derivative with a carboxylic acid functional group, offering utility as an intermediate in organic synthesis. Its partially hydrogenated naphthalene core enhances stability while retaining reactivity for further functionalization. The bromine substituent provides a handle for cross-coupling reactions, enabling applications in pharmaceuticals, agrochemicals, and materials science. The carboxylic acid moiety allows for derivatization into esters, amides, or other derivatives. This compound is particularly valuable in medicinal chemistry for scaffold diversification due to its rigid, lipophilic structure. Typical purity grades (>95%) ensure consistent performance in synthetic applications. Proper handling is recommended due to potential sensitivity to light and moisture.
91065-83-7 structure
Product Name:1-Naphthalenecarboxylic acid, 5-bromo-1,2,3,4-tetrahydro-
CAS No:91065-83-7
MF:C11H11BrO2
MW:255.107842683792
CID:5840139
PubChem ID:83844059
Update Time:2025-11-02
1-Naphthalenecarboxylic acid, 5-bromo-1,2,3,4-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenecarboxylic acid, 5-bromo-1,2,3,4-tetrahydro-
- 5-bromo-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
- 91065-83-7
- EN300-6487944
-
- Inchi： 1S/C11H11BrO2/c12-10-6-2-3-7-8(10)4-1-5-9(7)11(13)14/h2-3,6,9H,1,4-5H2,(H,13,14)
- InChI Key： KVBUWLGRRCWYDM-UHFFFAOYSA-N
- SMILES： C1(C(O)=O)C2=C(C(Br)=CC=C2)CCC1
Computed Properties
- Exact Mass: 253.99424g/mol
- Monoisotopic Mass: 253.99424g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.548±0.06 g/cm3(Predicted)
- Boiling Point: 386.3±42.0 °C(Predicted)
- pka: 4.11±0.20(Predicted)
1-Naphthalenecarboxylic acid, 5-bromo-1,2,3,4-tetrahydro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6487944-0.05g |
5-bromo-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid |
91065-83-7 | 95% | 0.05g |
$202.0 | 2023-05-25 | |
| Enamine | EN300-6487944-0.1g |
5-bromo-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid |
91065-83-7 | 95% | 0.1g |
$301.0 | 2023-05-25 | |
| Enamine | EN300-6487944-0.25g |
5-bromo-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid |
91065-83-7 | 95% | 0.25g |
$431.0 | 2023-05-25 | |
| Enamine | EN300-6487944-0.5g |
5-bromo-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid |
91065-83-7 | 95% | 0.5g |
$679.0 | 2023-05-25 | |
| Enamine | EN300-6487944-1.0g |
5-bromo-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid |
91065-83-7 | 95% | 1g |
$871.0 | 2023-05-25 | |
| Enamine | EN300-6487944-2.5g |
5-bromo-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid |
91065-83-7 | 95% | 2.5g |
$1707.0 | 2023-05-25 | |
| Enamine | EN300-6487944-5.0g |
5-bromo-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid |
91065-83-7 | 95% | 5g |
$2525.0 | 2023-05-25 | |
| Enamine | EN300-6487944-10.0g |
5-bromo-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid |
91065-83-7 | 95% | 10g |
$3746.0 | 2023-05-25 | |
| Aaron | AR02837B-50mg |
5-bromo-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid |
91065-83-7 | 95% | 50mg |
$300.00 | 2025-02-17 | |
| Aaron | AR02837B-100mg |
5-bromo-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid |
91065-83-7 | 95% | 100mg |
$435.00 | 2025-02-17 |
1-Naphthalenecarboxylic acid, 5-bromo-1,2,3,4-tetrahydro- Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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